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Compound of Interest

Compound Name: 4-bromo-5-chloro-1H-imidazole

CAS No.: 17487-98-8

Cat. No.: B102831

Get Quote

CAS Registry Number: 17487-98-8 Formula: C₃H₂BrClN₂[1][2]

Executive Summary
4-Bromo-5-chloro-1H-imidazole is a mixed-halogenated heterocyclic scaffold critical in two

distinct high-value sectors: medicinal chemistry (as a core pharmacophore for enzyme

inhibitors) and materials science (as a ligand for hydrophobic Zeolitic Imidazolate Frameworks,

specifically ZIF-71 analogs).[1][2]

While its average molecular weight is 181.42 g/mol , relying solely on this figure is insufficient

for high-precision research.[1][2] Due to the significant natural abundance of bromine (

/

) and chlorine (

/

) isotopes, this compound exhibits a complex mass spectral signature that serves as its primary
fingerprint for identification.[1]
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Molecular Weight & Isotopic Signature
For researchers using high-resolution mass spectrometry (HRMS), the "Average Molecular

Weight" is a low-fidelity metric.[1][2] You must utilize the Monoisotopic Mass and the Isotopic

Distribution Pattern to validate synthesis products.[1][2]

Quantitative Mass Data
Property Value Context

Average Molecular Weight 181.42 g/mol
Used for stoichiometry and

molarity calculations.[1][2]

Monoisotopic Mass 179.9093 Da

Calculated using

(50.7%) and

(75.8%).[1][2]

Exact Mass (Most Abundant) 181.9073 Da

The M+2 peak is often the

base peak due to Br/Cl

combinatorics.[1][2]

The "M+2+4" Fingerprint
The presence of one bromine and one chlorine atom creates a distinct 3-peak cluster in the

mass spectrum.[1][2] This is a self-validating spectral feature; if your MS data does not match

these intensity ratios, your product is impure (likely contaminated with des-bromo or des-chloro

analogs).[1][2]

M (179.9):

+

(Approx. 38% relative abundance)[1]

M+2 (181.9): (

+

) AND (
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+

) (Approx. 50% - Base Peak)[1][2]

M+4 (183.9): (

+

) (Approx. 12% relative abundance)[1]
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Figure 1: Combinatorial logic of Br/Cl isotopes generating the characteristic M, M+2, and M+4

mass spectral peaks.

Tautomerism: The Hidden Variable
In solution, 4-bromo-5-chloro-1H-imidazole exists in rapid equilibrium with 5-bromo-4-chloro-

1H-imidazole.[1][2]

Mechanism: Proton migration between N1 and N3.[1][2]

Impact: In NMR (

H or

C), you will often observe broadened signals or an "average" environment at room
temperature.[1][2]
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Resolution: To lock the regiochemistry for characterization, the nitrogen must be alkylated or

the spectrum taken at low temperature (<-40°C).

Synthesis & Production Protocol
The synthesis of mixed-halogen imidazoles requires sequential halogenation to prevent poly-

bromination.[1][2] The most robust route utilizes 4-bromoimidazole as the starting material,

followed by electrophilic chlorination.[1][2]

Reagents & Stoichiometry[1][2]
Precursor: 4-Bromo-1H-imidazole (1.0 eq)[1][2]

Chlorinating Agent: Sodium Hypochlorite (NaOCl) or N-Chlorosuccinimide (NCS) (1.1 eq)[1]

Base: NaOH (2.0 eq)

Solvent: Water/Methanol or Acetic Acid (depending on agent)[1]

Step-by-Step Methodology (NaOCl Route)
This method is preferred for "green" chemistry applications and scalability.[1][2]

Dissolution: Dissolve 4-bromoimidazole (e.g., 19 mmol) and NaOH (34 mmol) in distilled

water (16 mL). Ensure complete dissolution to form the sodium imidazolate salt.

Chlorination: Add NaOCl solution (approx. 8-12% active chlorine) dropwise at 0°C to control

exothermicity.[1][2]

Reaction: Allow the mixture to stir at room temperature for 80–90 minutes. Monitor via TLC

or LC-MS (look for the appearance of the M+2 cluster at 182 Da).[1][2]

Workup: Neutralize the solution with dilute HCl to pH ~7. The product, 4-bromo-5-chloro-
1H-imidazole, will precipitate as a solid.[1][2]

Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol/water

if necessary.
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Figure 2: Sequential halogenation pathway ensuring regiospecificity at the C5 position.

Applications in Research
Material Science: Hydrophobic MOFs
This compound is the specific ligand used to synthesize ZIF-71(ClBr).[1][2][3][4]

Function: The Cl and Br atoms increase the hydrophobicity of the Zeolitic Imidazolate

Framework pore walls.

Utility: Enhanced adsorption of organic pollutants (e.g., dyes like Congo Red) and biofuels

(butanol) from aqueous solutions compared to standard ZIF-8 or ZIF-71.[1][2]

Drug Discovery
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The 4-bromo-5-chloro motif serves as a versatile scaffold.[1][2] The halogens are orthogonal

handles for cross-coupling:

C-Br Bond: Highly reactive toward Lithium-Halogen exchange or Suzuki coupling (installing

aryl groups).[1][2]

C-Cl Bond: Less reactive, allowing it to remain intact as a lipophilic blocking group or for late-

stage functionalization.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Bromo-5-Chloro-1H-Imidazole: Physicochemical
Profiling & Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102831/docs#4-bromo-5-chloro-1h-imidazole-
physicochemical-profiling-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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